2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[3-[(2-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C20H17FN6OS/c1-13-6-2-5-9-16(13)24-17(28)11-29-20-18-19(22-12-23-20)27(26-25-18)10-14-7-3-4-8-15(14)21/h2-9,12H,10-11H2,1H3,(H,24,28)
• InChI Key: LHTRWKYWZXUFEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC=NC3=C2N=NN3CC4=CC=CC=C4F
• Molecular Formula: C20H17FN6OS
• Molecular Weight: 408.5 g/mol

Description

Synthesis Analysis

The synthesis of related [1,2,3]triazolo[4,5-d]pyrimidines involves aza-Wittig reactions of iminophosphorane with aromatic isocyanates, followed by reaction with hydrazine. The resulting compounds are then transformed to iminophosphoranes by reaction with triphenylphosphine, hexachloroethane, and triethylamine. A tandem aza-Wittig reaction of the resulting iminophosphorane with isocyanate or acyl chloride generates the [1,2,3]triazolo[4,5-d]pyrimidines.

Molecular Structure Analysis

The molecular structure of [1,2,3]triazolo[4,5-d]pyrimidines involves a triazolo[4,5-d]pyrimidine core. The electron cloud delocalization of the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) results in the formation of an intramolecular charge transfer (ICT) state.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of [1,2,3]triazolo[4,5-d]pyrimidines include aza-Wittig reactions, reaction with hydrazine, and reactions with triphenylphosphine, hexachloroethane, and triethylamine.

Scientific Research Applications

LSD1 Inhibition: Docking studies have suggested that the interaction between the nitrogen atom in the pyridine ring and Met332 could enhance the activity of [1,2,3]triazolo[4,5-d]pyrimidine derivatives. .

Antiproliferative Activity: Novel derivatives containing hydrazine have been synthesized based on this scaffold. .

Predictive Modeling

Quantitative structure-activity relationship (QSAR) studies have identified key descriptors for [1,2,3]triazolo[4,5-d]pyrimidine derivatives. .

Heterocyclic Chemistry

The synthesis of [1,2,3]triazolo[4,5-d]pyrimidine derivatives contributes to the field of heterocyclic chemistry. .

Mechanism of Action

Target of Action

The compound, also known as 2-({3-[(2-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-(2-methylphenyl)acetamide, has been identified as a potent inhibitor of Ubiquitin-Specific Protease 28 (USP28) . USP28 is a deubiquitinating enzyme that plays a crucial role in various cellular processes, including cell cycle regulation, DNA damage response, and chromatin remodeling .

Mode of Action

The compound interacts with USP28 by reversibly binding to it, thereby inhibiting its activity . This interaction directly affects the protein levels of USP28, leading to changes in the cellular processes that USP28 regulates .

Biochemical Pathways

The inhibition of USP28 by the compound affects several biochemical pathways. Most notably, it impacts the cell cycle, particularly the S phase . It also influences the epithelial-mesenchymal transition (EMT) progression, a key process in cancer metastasis .

Result of Action

The compound’s action results in the inhibition of cell proliferation . Specifically, it has been shown to inhibit the proliferation of gastric cancer cell lines . This suggests potential therapeutic applications of the compound in cancer treatment.